Cas no 2680683-46-7 ((3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate)

• Product Name: (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate
• CAS No: 2680683-46-7
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 6008793
• PubChem ID: 165943665
• Update Time: 2025-11-01

(3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate
• 2680683-46-7
• EN300-28280332

• Inchi： 1S/C11H15NO4S/c1-17(13,14)16-8-11(12)6-9-4-2-3-5-10(9)15-7-11/h2-5H,6-8,12H2,1H3
• InChI Key： MIUBOUQPVBVBPR-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1(COC2C=CC=CC=2C1)N

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87Ų

Additional information on (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate

Research Brief on (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate (CAS: 2680683-46-7)

In recent years, the compound (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate (CAS: 2680683-46-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzopyran scaffold and methanesulfonate functional group, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of chiral catalysts to achieve enantioselective synthesis, which is critical for its biological activity. The compound's structural features, including the amino and methanesulfonate groups, contribute to its reactivity and interaction with biological targets, making it a valuable candidate for drug development.

Pharmacological studies have demonstrated that (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate exhibits potent activity against a range of biological targets. In vitro assays have shown its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good bioavailability and low toxicity, further supporting its therapeutic potential.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its bioactivity, providing insights for the design of derivatives with enhanced efficacy. Computational modeling and X-ray crystallography have been employed to elucidate its binding interactions with target proteins, offering a foundation for rational drug design.

Despite these promising findings, challenges remain in the development of (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate as a therapeutic agent. Issues such as metabolic stability and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methyl methanesulfonate (CAS: 2680683-46-7) represents a promising candidate for further investigation in drug discovery and development. Its synthesis, pharmacological properties, and potential therapeutic applications highlight its relevance in contemporary research. Continued efforts to optimize its properties and explore its clinical potential will be essential for translating these findings into practical medical solutions.